2-(Linoleoylamino)-1,3-propanediol

• CAS No.: 72826-67-6
• Molecular Formula: C21H39NO3
• Molecular Weight: 353.5 g/mol
• IUPAC Name: (9Z,12Z)-N-(1,3-dihydroxypropan-2-yl)octadeca-9,12-dienamide
• InChI: InChI=1S/C21H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(25)22-20(18-23)19-24/h6-7,9-10,20,23-24H,2-5,8,11-19H2,1H3,(H,22,25)/b7-6-,10-9-
• InChI Key: XGSLPUWYSJWLKG-HZJYTTRNSA-N
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)NC(CO)CO
• Isomeric SMILES: CCCCC/C=C\C/C=C\CCCCCCCC(=O)NC(CO)CO
• Synonyms: 2-(linoleoylamino)-1,3-propanediol; LOAPD

Description

2-(Linoleoylamino)-1,3-propanediol is a synthetic monoglyceride analogue characterized by an amide-bound linoleic acid moiety. Its molecular structure replaces the ester linkage typical of natural glycerides with an amide bond, enhancing resistance to enzymatic hydrolysis . Synthesized from L-serine, this compound has been studied for its metabolic behavior in rats, where it accumulates predominantly in the liver and undergoes transformation into triglyceride, diglyceride, phosphatidylcholine, and phosphatidylethanolamine analogues. These metabolites retain the amide-bound linoleic acid, demonstrating its stability in vivo . The compound’s ability to mimic natural glycerides in enzymatic pathways (e.g., CDP-choline/ethanolamine pathways) highlights its utility in lipid metabolism research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

The 1,3-propanediol backbone is a common scaffold for derivatives with diverse substituents. Key structural variations include:

• Amide vs. ester linkages: Unlike natural glycerides (ester bonds), 2-(linoleoylamino)-1,3-propanediol features an amide linkage, which resists hydrolysis and alters metabolic fates .
• Substituent groups : Derivatives differ in side chains (e.g., methyl, ethyl, aromatic, or fatty acid groups), influencing lipophilicity, steric effects, and biological activity.

Table 1: Structural and Physical Properties of Selected 1,3-Propanediol Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties	Applications
2-(Linoleoylamino)-1,3-propanediol	Not provided	C21H39NO3	~353.5 g/mol	Linoleoylamino (amide)	Amide bond stability, liver accumulation	Lipid metabolism studies
2-Amino-1,3-propanediol (Serinol)	534-03-2	C3H9NO2	91.11 g/mol	Amino group	Hydrophilic, low steric hindrance	Chemical synthesis, polymer building block
2-Amino-2-methyl-1,3-propanediol	115-69-5	C4H11NO2	105.14 g/mol	Methyl group on C2	Polymorphism, moderate lipophilicity	Laboratory reagent, material synthesis
2-Amino-2-ethyl-1,3-propanediol	115-70-8	C5H14NO2	120.17 g/mol	Ethyl group on C2	Increased steric hindrance, lipophilicity	Specialty chemicals, intermediates
2-Amino-2-(2-(4-octylphenyl)ethyl)-1,3-propanediol	46032-98-8	C19H33NO2	321.34 g/mol	Bulky aromatic substituent	High lipophilicity, bioactive	Immunosuppressant drug precursor

Metabolic and Enzymatic Behavior

• 2-(Linoleoylamino)-1,3-propanediol: Retains intact amide-bound linoleic acid during metabolism. Phosphoglyceride analogues form via CDP-choline/ethanolamine pathways, mimicking natural glyceride processing .
• Serinol (2-Amino-1,3-propanediol): Lacks a fatty acid chain, limiting lipid-like behavior. Primarily undergoes oxidation or conjugation in metabolic pathways .
• Methyl/ethyl derivatives: Increased steric bulk (e.g., 2-amino-2-methyl-1,3-propanediol) may reduce interaction with acyltransferases compared to the linoleoylamino analogue .

Physicochemical Properties

• Solubility: The linoleoylamino derivative’s long hydrocarbon chain renders it lipophilic, while Serinol and methyl/ethyl variants are more water-soluble .
• Polymorphism: 2-Amino-2-methyl-1,3-propanediol exhibits polymorphism, affecting its melting behavior and crystallinity .

Key Research Findings

• Metabolic Stability: The amide bond in 2-(linoleoylamino)-1,3-propanediol resists hydrolysis, enabling intact incorporation into complex lipids .
• Enzymatic Mimicry : Phosphatidylcholine analogues derived from this compound share 1-O-acyl fatty acid profiles with natural counterparts, validating its substrate compatibility .
• Structural Impact on Bioactivity: Bulky substituents (e.g., aromatic groups) in derivatives like 2-amino-2-(4-octylphenylethyl)-1,3-propanediol confer pharmacological activity, underscoring the scaffold’s versatility .